Cas no 80277-36-7 (4-(trifluoromethoxy)benzoyl Cyanide)

• Product Name: 4-(trifluoromethoxy)benzoyl Cyanide
• CAS No: 80277-36-7
• MF: C₉H₄F₃NO₂
• MW: 215.128772735596
• MDL: MFCD07777208
• CID: 1800817
• PubChem ID: 53429735
• Update Time: 2025-07-22

4-(trifluoromethoxy)benzoyl Cyanide Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethoxy)benzoyl Cyanide
• NSC407071
• p-Trifluormethoxyphenyl-glyoxylonitril
• AC1L88OS
• p-Trichlormethyl-mercaptobenzoesaeure-ethylester
• p-Trichlormethyl-mercaptobenzoesaeure-ethylester;p-Trifluormethoxyphenyl-glyoxylonitril;
• DTXSID40700219
• 4-(Trifluoromethoxy)benzene-1-carbonyl cyanide
• RSIOHZGSPZDOOF-UHFFFAOYSA-N
• MFCD07777208
• 80277-36-7
• SCHEMBL379229

• MDL： MFCD07777208
• Inchi： 1S/C9H4F3NO2/c10-9(11,12)15-7-3-1-6(2-4-7)8(14)5-13/h1-4H
• InChI Key： RSIOHZGSPZDOOF-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(C#N)=O)=CC=1)(F)F

Computed Properties

• Exact Mass: 215.01900
• Monoisotopic Mass: 215.01941286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09000
• LogP: 2.29148

Additional information on 4-(trifluoromethoxy)benzoyl Cyanide

Comprehensive Overview of 4-(Trifluoromethoxy)benzoyl Cyanide (CAS No. 80277-36-7): Properties, Applications, and Industry Insights

4-(Trifluoromethoxy)benzoyl Cyanide (CAS No. 80277-36-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both trifluoromethoxy and cyanide functional groups makes it a versatile intermediate for synthesizing complex molecules. Its molecular formula, C₉H₄F₃NO₂, highlights its potential for applications requiring high stability and reactivity under controlled conditions.

Recent trends in fluorinated compounds have driven interest in 4-(trifluoromethoxy)benzoyl cyanide, particularly in drug discovery. Researchers are exploring its role in designing metabolically stable APIs (Active Pharmaceutical Ingredients), as the CF₃O group enhances lipophilicity and bioavailability. This aligns with the growing demand for targeted therapies and precision medicine, where such intermediates are critical for optimizing pharmacokinetic profiles.

From a synthetic chemistry perspective, CAS 80277-36-7 serves as a key building block for heterocyclic frameworks. Its benzoyl cyanide moiety enables nucleophilic additions, while the electron-withdrawing trifluoromethoxy group directs electrophilic substitutions. These properties are leveraged in developing crop protection agents, where fluorinated derivatives exhibit enhanced pest resistance and environmental persistence—a topic frequently searched in agrochemical innovation forums.

Analytical characterization of 4-(trifluoromethoxy)benzoyl cyanide typically involves GC-MS, NMR, and HPLC techniques. The compound’s spectral data (e.g., ¹⁹F NMR chemical shifts near -58 ppm) is often referenced in method development studies. Laboratories focusing on high-throughput screening prioritize such detailed analyses to ensure batch consistency, a concern highlighted in recent quality-by-design (QbD) discussions.

Environmental and regulatory aspects of fluorinated intermediates like 80277-36-7 are under scrutiny. While not classified as hazardous under standard protocols, its handling requires adherence to green chemistry principles—a trending topic in sustainable synthesis. Innovations in catalytic cyanidation and solvent-free reactions aim to minimize waste generation during its production, addressing queries about eco-friendly manufacturing processes.

Market projections for 4-(trifluoromethoxy)benzoyl cyanide indicate growth tied to the expansion of fluoro-pharmaceuticals. Patent filings reveal its utility in kinase inhibitors and antiviral agents, resonating with post-pandemic R&D priorities. Supply chain dynamics, including regional availability of trifluoromethoxy precursors, are frequently searched by procurement specialists optimizing raw material sourcing strategies.

In conclusion, CAS 80277-36-7 exemplifies the intersection of structural ingenuity and applied chemistry. Its relevance spans life sciences, material engineering, and industrial catalysis, making it a compound of enduring scientific and commercial interest. Future studies may explore its derivatives for energy storage or OLED materials, further broadening its impact.